Cas no 1702734-48-2 (N-{4-[(methylamino)methyl]phenyl}butanamide)
N-{4-[(methylamino)methyl]phenyl}butanamide Chemical and Physical Properties
Names and Identifiers
-
- 1702734-48-2
- EN300-9876292
- N-{4-[(methylamino)methyl]phenyl}butanamide
-
- Inchi: 1S/C12H18N2O/c1-3-4-12(15)14-11-7-5-10(6-8-11)9-13-2/h5-8,13H,3-4,9H2,1-2H3,(H,14,15)
- InChI Key: SDTYRLQITFTQDP-UHFFFAOYSA-N
- SMILES: O=C(CCC)NC1C=CC(=CC=1)CNC
Computed Properties
- Exact Mass: 206.141913202g/mol
- Monoisotopic Mass: 206.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 41.1Ų
N-{4-[(methylamino)methyl]phenyl}butanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-9876292-0.05g |
N-{4-[(methylamino)methyl]phenyl}butanamide |
1702734-48-2 | 95.0% | 0.05g |
$587.0 | 2025-02-21 | |
| Enamine | EN300-9876292-0.1g |
N-{4-[(methylamino)methyl]phenyl}butanamide |
1702734-48-2 | 95.0% | 0.1g |
$615.0 | 2025-02-21 | |
| Enamine | EN300-9876292-0.25g |
N-{4-[(methylamino)methyl]phenyl}butanamide |
1702734-48-2 | 95.0% | 0.25g |
$642.0 | 2025-02-21 | |
| Enamine | EN300-9876292-0.5g |
N-{4-[(methylamino)methyl]phenyl}butanamide |
1702734-48-2 | 95.0% | 0.5g |
$671.0 | 2025-02-21 | |
| Enamine | EN300-9876292-1.0g |
N-{4-[(methylamino)methyl]phenyl}butanamide |
1702734-48-2 | 95.0% | 1.0g |
$699.0 | 2025-02-21 | |
| Enamine | EN300-9876292-2.5g |
N-{4-[(methylamino)methyl]phenyl}butanamide |
1702734-48-2 | 95.0% | 2.5g |
$1370.0 | 2025-02-21 | |
| Enamine | EN300-9876292-5.0g |
N-{4-[(methylamino)methyl]phenyl}butanamide |
1702734-48-2 | 95.0% | 5.0g |
$2028.0 | 2025-02-21 | |
| Enamine | EN300-9876292-10.0g |
N-{4-[(methylamino)methyl]phenyl}butanamide |
1702734-48-2 | 95.0% | 10.0g |
$3007.0 | 2025-02-21 |
N-{4-[(methylamino)methyl]phenyl}butanamide Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on N-{4-[(methylamino)methyl]phenyl}butanamide
Comprehensive Overview of N-{4-[(methylamino)methyl]phenyl}butanamide (CAS No. 1702734-48-2): Properties, Applications, and Research Insights
N-{4-[(methylamino)methyl]phenyl}butanamide, identified by its CAS number 1702734-48-2, is a specialized organic compound garnering attention in pharmaceutical and biochemical research. This amide derivative features a unique structural framework, combining a phenyl ring with a methylamino substituent and a butanamide side chain. Its molecular design enables potential interactions with biological targets, making it a subject of interest for drug discovery and medicinal chemistry applications.
In recent years, the scientific community has shown growing interest in N-{4-[(methylamino)methyl]phenyl}butanamide due to its structural similarity to bioactive molecules. Researchers are exploring its potential as a scaffold for developing novel therapeutics, particularly in areas such as central nervous system (CNS) modulation and enzyme inhibition. The compound's CAS 1702734-48-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.
The synthesis of N-{4-[(methylamino)methyl]phenyl}butanamide typically involves multi-step organic reactions, including amide bond formation and selective methylamino group introduction. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are employed to verify its purity and structural integrity. These methods ensure the compound meets rigorous standards for research applications, addressing common queries about quality control in specialty chemicals.
From a pharmacological perspective, the butanamide moiety in this compound is particularly noteworthy. Similar structures have demonstrated bioavailability and metabolic stability in preclinical studies, prompting investigations into its ADME (Absorption, Distribution, Metabolism, Excretion) properties. These characteristics align with current trends in small molecule drug development, a hot topic in pharmaceutical forums and search engine queries.
Beyond therapeutic applications, CAS 1702734-48-2 has sparked interest in material science. Its aromatic core and functional groups suggest potential utility in designing molecular sensors or polymeric materials with tailored properties. This multidisciplinary relevance makes it a recurring subject in cross-disciplinary research discussions, another frequently searched concept in scientific literature.
Safety and handling protocols for N-{4-[(methylamino)methyl]phenyl}butanamide follow standard laboratory practices for research chemicals. While not classified as hazardous under normal conditions, researchers emphasize proper personal protective equipment (PPE) usage—a topic of high interest in laboratory safety searches. The compound's stability profile and storage requirements (typically 2-8°C under inert atmosphere) are commonly addressed in technical documentation.
The commercial availability of CAS 1702734-48-2 through specialty chemical suppliers has facilitated its adoption in diverse research programs. Procurement trends indicate growing demand from institutions focusing on medicinal chemistry and structure-activity relationship (SAR) studies—keywords frequently paired with this compound in academic search queries. Its pricing and batch-to-batch consistency remain key considerations for researchers, reflecting practical concerns in experimental design.
Looking forward, N-{4-[(methylamino)methyl]phenyl}butanamide represents an intriguing case study in rational drug design. Its modular structure allows for systematic derivatization, addressing the pharmaceutical industry's need for diverse chemical space exploration. This aligns with contemporary searches about fragment-based drug discovery and lead compound optimization strategies. Ongoing research may reveal novel applications in targeted therapy development, a dominant theme in current biomedical literature.
For analytical chemists, the compound presents interesting challenges in method development. Its unique physicochemical properties require tailored approaches for chromatographic separation and quantitative analysis—topics generating substantial discussion in analytical science communities. These technical aspects complement the broader interest in CAS 1702734-48-2 as a research tool with multifaceted applications.
In conclusion, N-{4-[(methylamino)methyl]phenyl}butanamide (1702734-48-2) exemplifies the intersection of chemical innovation and biological relevance. Its growing presence in scientific literature and search queries underscores its potential across drug discovery, material science, and analytical chemistry. As research progresses, this compound may emerge as a valuable building block for next-generation scientific breakthroughs, addressing many currently trending inquiries in molecular research and development.
1702734-48-2 (N-{4-[(methylamino)methyl]phenyl}butanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)